2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(5-formylthiophen-2-yl)benzoic acid
• InChI: InChI=1S/C12H7FO3S/c13-7-1-3-9(12(15)16)10(5-7)11-4-2-8(6-14)17-11/h1-6H,(H,15,16)
• InChI Key: MUFIWBBBVBYVPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CC=C(S2)C=O)C(=O)O
• Molecular Formula: C12H7FO3S
• DSSTOX Substance ID: DTXSID50689501
• Molecular Weight: 250.25 g/mol
• CAS RN: 1261949-86-3

Description

2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid (FTFA) is an organic compound that has a wide range of applications in the scientific research field. It is a derivative of 2-thiophenecarboxylic acid and 4-fluorobenzoic acid and is a powerful building block for the synthesis of new compounds. FTFA is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% is a powerful building block for the synthesis of new compounds. Its mechanism of action is based on the formation of a covalent bond between the two functional groups. This covalent bond is formed through a reaction between the two functional groups and the catalyst. This reaction is then used to modify existing compounds or to synthesize new compounds.
Biochemical and Physiological Effects
2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to have anticancer, anti-microbial, and anti-fungal effects. In addition, 2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has been shown to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory molecules.

Advantages and Limitations for Lab Experiments

2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% has several advantages for use in laboratory experiments. It is a stable compound that is easy to handle and store. It also has a wide range of applications in the synthesis of organic compounds. However, it can be difficult to synthesize 2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% in the laboratory, as it requires the use of a catalyst and temperatures between 60-90°C.

Future Directions

There are a number of potential future directions for the use of 2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% in scientific research. One potential direction is the use of 2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% in the synthesis of new compounds with potential applications in the fields of biochemistry, organic chemistry, and materials science. Another potential direction is the use of 2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% in the development of new drugs and agrochemicals. Additionally, 2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% could be used to develop new methods for the synthesis of existing compounds. Finally, 2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% could be used to further investigate its biochemical and physiological effects, such as its anti-inflammatory and antioxidant properties.

Synthesis Methods

2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% can be synthesized through a two-step process. First, 2-thiophenecarboxylic acid is reacted with 4-fluorobenzoic anhydride to form the desired compound. The second step involves the use of a catalyst to form the desired product. The reaction is typically carried out at temperatures between 60-90°C.

Scientific Research Applications

2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% is widely used in the synthesis of pharmaceuticals and agrochemicals. It is also used in the synthesis of organic compounds that have applications in the fields of biochemistry, organic chemistry, and materials science. 2-(5-Formylthiophen-2-yl)-4-fluorobenzoic acid, 95% is a useful building block for the synthesis of new compounds and can be used to modify existing compounds.